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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Ornidazole-d5, a deuterated form of the antibacterial and
antiprotozoal agent Ornidazole, requires meticulous disposal procedures to mitigate potential
hazards. This guide provides essential, step-by-step instructions for the safe and compliant
disposal of Ornidazole-d5, aligning with standard laboratory safety protocols.

Quantitative Data Summary

For quick reference, the following table summarizes key safety and disposal information for
Ornidazole, which serves as a close proxy for Ornidazole-d5 in the absence of specific data
for the deuterated compound.
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Parameter Value/iInformation Source
Acute Toxicity (Oral, Rat LD50) 1780 mg/kg [1112]
Waste Classification Hazardous Waste [1]

Dispose of in accordance with
) ) local, state, and federal
Disposal Recommendation ] [11[3]
regulations at an approved

waste disposal plant.

Do not allow product to reach
sewage system or dispose of
) ) with household garbage.[2]
Environmental Precautions [2]
Water hazard class 1 (Self-
assessment): slightly

hazardous for water.[2]

Carbon monoxide (CO),
Hazardous Combustion Carbon dioxide (C0O2), (3]
Products Nitrogen oxides (NOX),

Hydrogen chloride.

Detailed Protocol for the Disposal of Ornidazole-d5

This protocol outlines the necessary steps for the safe handling and disposal of Ornidazole-d5
from the point of use to final removal from the laboratory.

Personal Protective Equipment (PPE)

Before handling Ornidazole-d5 for disposal, ensure the following PPE is worn:
o Safety glasses or goggles
e Chemical-resistant gloves (e.qg., nitrile)

e Laboratory coat

Segregation and Collection of Waste
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e Solid Waste:

o Collect all solid Ornidazole-d5 waste, including contaminated consumables (e.g.,
weighing paper, pipette tips, vials), in a dedicated, clearly labeled hazardous waste
container.

o The container must be compatible with the chemical waste, sealable, and kept closed
except when adding waste.[4]

o Label the container as "Hazardous Waste" and specify the contents: "Ornidazole-d5."[4]
e Liquid Waste (Solutions):

o Collect all solutions containing Ornidazole-d5 in a designated, leak-proof, and chemically
compatible hazardous waste container.[4]

o Do not mix with other incompatible waste streams.

o Clearly label the container with "Hazardous Waste" and list all chemical constituents,
including solvents and their approximate concentrations.[4]

o Crucially, do not dispose of Ornidazole-d5 solutions down the drain.[2] Antibiotic
solutions, especially stock solutions, are considered hazardous chemical waste.[5]

Decontamination of Empty Containers

o Thoroughly empty the original Ornidazole-d5 container.

» Rinse the container with a suitable solvent (e.g., methanol or DMSO, as it is soluble in
these[6]) three times.

o Collect the first rinse as hazardous liquid waste.[4] Subsequent rinses may also need to be
collected depending on institutional policies for highly toxic chemicals.[4]

 After rinsing and air-drying, deface or remove the original label to prevent misuse.

o Dispose of the rinsed container as per your institution's guidelines for decontaminated
chemical containers.
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Storage of Waste

o Store the sealed hazardous waste containers in a designated satellite accumulation area
within the laboratory.[7]

o Ensure the storage area is away from heat, ignition sources, and incompatible materials.[4]

e Maintain a log of the waste being added to the container.

Final Disposal

e Once the waste container is full (no more than 90% capacity), arrange for its collection by
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.

» Follow all institutional procedures for waste pickup requests.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Ornidazole-d5.
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Caption: Logical workflow for the safe disposal of Ornidazole-d5 waste in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Ornidazole-d5 in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408347#ornidazole-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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